Cas no 1202866-96-3 (Chalcone 4 hydrate)

• Product Name: Chalcone 4 hydrate
• CAS No: 1202866-96-3
• MF: C₁₆H₁₅ClO₄
• MW: 306.740904092789
• CID: 2617076
• Update Time: 2025-10-23

Chalcone 4 hydrate Chemical and Physical Properties

Names and Identifiers

• Chalcone 4 hydrate
• API0008591
• Chalcone 4 hydrate, >=98% (HPLC)
• (2E)-1-(4-Chlorophenyl)-3-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one--water (1/1)

• Inchi： 1S/C16H13ClO3.H2O/c1-20-16-10-11(3-9-15(16)19)2-8-14(18)12-4-6-13(17)7-5-12;/h2-10,19H,1H3;1H2/b8-2+;
• InChI Key： PXVQKTVKTBMRIW-VOKCZWNHSA-N
• SMILES： ClC1C=CC(=CC=1)C(/C=C/C1C=CC(=C(C=1)OC)O)=O.O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Topological Polar Surface Area: 47.5

Additional information on Chalcone 4 hydrate

Introduction to Chalcone 4 Hydrate (CAS No: 1202866-96-3)

Chalcone 4 hydrate, chemically identified by the CAS number 1202866-96-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, belonging to the chalcone class, has garnered attention due to its unique structural properties and potential biological activities. Chalcones are a subclass of flavonoids, known for their diverse pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The hydrate form of Chalcone 4 enhances its solubility and bioavailability, making it a promising candidate for further research and development in medicinal chemistry.

The chemical structure of Chalcone 4 hydrate consists of two aromatic rings connected by an α,β-unsaturated carbonyl system. This core structure is flanked by hydroxyl and methoxy groups, which contribute to its pharmacological profile. The presence of these functional groups allows for various interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted the importance of chalcones in drug discovery, particularly for their ability to modulate key cellular pathways involved in diseases like cancer, diabetes, and neurodegenerative disorders.

In recent years, the investigation of natural products and derivatives has led to the discovery of several chalcone-based compounds with therapeutic potential. Chalcone 4 hydrate is no exception, as it has shown promising results in preclinical studies. For instance, research indicates that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are critical in cancer cell proliferation and survival. The hydrate form of the molecule appears to enhance its interaction with these targets, potentially leading to improved therapeutic efficacy.

The synthesis of Chalcone 4 hydrate involves multi-step organic reactions, typically starting from phenolic compounds like resorcinol and acetophenone. The hydration process is crucial in stabilizing the molecule and improving its pharmacokinetic properties. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to characterize the compound's structure and confirm its identity.

Beyond its potential therapeutic applications, Chalcone 4 hydrate has also been explored for its antioxidant properties. Oxidative stress is a hallmark of various diseases, including cardiovascular disorders and neurodegenerative conditions. Studies have demonstrated that chalcones can scavenge free radicals and reduce oxidative damage by inhibiting enzymes like lipoxygenase and cyclooxygenase. The hydrate form of Chalcone 4 is expected to enhance these antioxidant effects due to its improved solubility in aqueous environments.

The pharmacological profile of Chalcone 4 hydrate is further supported by its ability to cross the blood-brain barrier (BBB), a critical factor for treating central nervous system (CNS) disorders. Preliminary studies suggest that this compound can effectively penetrate the BBB, allowing it to exert its therapeutic effects within the brain. This property makes it an attractive candidate for developing treatments for neurological conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Chalcone 4 hydrate (CAS No: 1202866-96-3) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. The hydrate form enhances its solubility and bioavailability, broadening its therapeutic applications. As ongoing studies continue to uncover new insights into its pharmacological effects, Chalcone 4 hydrate holds promise as a future therapeutic agent with broad clinical relevance.